2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide

• Molecular Formula: C25H27N3O4
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-[4-(1-adamantyl)phenoxy]-N-[(E)-(4-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C25H27N3O4/c29-24(27-26-15-17-1-5-22(6-2-17)28(30)31)16-32-23-7-3-21(4-8-23)25-12-18-9-19(13-25)11-20(10-18)14-25/h1-8,15,18-20H,9-14,16H2,(H,27,29)/b26-15+
• InChI Key: GJHINQUFMHRRGL-CVKSISIWSA-N
• Isomeric SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)OCC(=O)N/N=C/C5=CC=C(C=C5)[N+](=O)[O-]
• SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)OCC(=O)NN=CC5=CC=C(C=C5)[N+](=O)[O-]

Description

2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide, also known as AAPH, is a chemical compound that has been widely studied for its potential applications in scientific research. AAPH is a hydrazide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of different research areas.

Mechanism of Action

The mechanism of action of 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide is complex and not yet fully understood. It is thought that 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide may work by interacting with a variety of different cellular targets, including enzymes, receptors, and ion channels. 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide has been shown to have a range of different effects on cellular signaling pathways, including the regulation of protein kinase activity and the modulation of intracellular calcium levels.
Biochemical and Physiological Effects:
2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide has been shown to have a range of different biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and the ability to induce apoptosis in cancer cells. 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide has also been shown to have a range of other effects on cellular signaling pathways, including the regulation of protein kinase activity and the modulation of intracellular calcium levels.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide in lab experiments is its ability to induce a range of different effects on biological systems. 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide has been shown to have a range of different biochemical and physiological effects, making it a promising candidate for use in a variety of different research areas. However, there are also some limitations to using 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide in lab experiments, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many different future directions that could be pursued in the study of 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide. Some potential areas of research include the development of new methods of synthesis for 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide, the investigation of its potential applications in different disease models, and the identification of new cellular targets for 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide. Additionally, further studies will be needed to fully understand the mechanism of action of 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide and to determine its potential for use in clinical settings.
Conclusion:
In conclusion, 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide is a promising candidate for use in scientific research, with a range of different biochemical and physiological effects that make it a valuable tool for investigating a variety of different biological systems. While there are some limitations to using 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide in lab experiments, its potential applications in different research areas make it an important area of study for the future.

Synthesis Methods

2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide can be synthesized using a variety of different methods, including the reaction of 4-nitrobenzaldehyde with 2-[4-(1-adamantyl)phenoxy]acetohydrazide in the presence of a suitable catalyst. Other methods of synthesis have also been reported, including the use of microwave irradiation and the use of different starting materials.

Scientific Research Applications

2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. 2-[4-(1-adamantyl)phenoxy]-N'-{4-nitrobenzylidene}acetohydrazide has been shown to have a range of different effects on biological systems, including antioxidant activity, anti-inflammatory activity, and the ability to induce apoptosis in cancer cells.